Cas no 921916-15-6 (N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide)

• Product Name: N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide
• CAS No: 921916-15-6
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6245313
• PubChem ID: 18571681
• Update Time: 2025-06-08

N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide
• F2278-0203
• 921916-15-6
• N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)methanesulfonamide
• AKOS009267852

• Inchi： 1S/C10H12N2O3S/c1-16(14,15)12-8-3-4-9-7(6-8)2-5-10(13)11-9/h3-4,6,12H,2,5H2,1H3,(H,11,13)
• InChI Key： DTPRSBVIZMRUMP-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC2=C(C=1)CCC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide

N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide: A Comprehensive Overview

N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide (CAS No. 921916-15-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of methanesulfonamides and is characterized by its quinoline-based scaffold, which is a common motif in many bioactive molecules. The compound's structure includes a tetrahydroquinoline ring with a ketone group at the 2-position and a methanesulfonamide moiety attached to the 6-position of the ring.

The quinoline scaffold is well-known for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the methanesulfonamide group further enhances the compound's pharmacological profile by modulating its solubility, stability, and biological activity. Recent studies have explored the potential of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide in various therapeutic areas, including neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide has been investigated for its neuroprotective effects. Research has shown that this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, it has been found to reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration. These findings suggest that N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide may have therapeutic potential in treating Alzheimer's disease and other related conditions.

Furthermore, N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide has shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to a reduction in cell viability and an increase in apoptosis rates. These findings highlight the potential of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide as a novel anticancer agent.

The pharmacokinetic properties of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as a therapeutic agent. Additionally, N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide has shown low toxicity in animal models at therapeutic doses.

Recent advances in computational chemistry have also contributed to our understanding of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide's molecular interactions. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity. For instance, it has been shown to interact with key enzymes involved in amyloid-beta aggregation and cancer cell signaling pathways. These insights have guided the rational design of more potent analogs with improved pharmacological profiles.

In conclusion, N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide (CAS No. 921916-15-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in both neurodegenerative diseases and cancer research. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical potential.